1-(4-bromo-5-chlorothiophen-2-yl)methanamine hydrochloride
Description
1-(4-bromo-5-chlorothiophen-2-yl)methanamine hydrochloride is a chemical compound with the molecular formula C5H7BrClNS . This compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H6BrNS.ClH/c6-4-1-5(2-7)8-3-4;/h1,3H,2,7H2;1H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-5-chlorothiophen-2-yl)methanamine hydrochloride involves the reaction of 4-bromo-5-chlorothiophene-2-carbaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-bromo-5-chlorothiophene-2-carbaldehyde", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: 4-bromo-5-chlorothiophene-2-carbaldehyde is reacted with excess methylamine in ethanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in ethanol to yield the amine intermediate.", "Step 3: The amine intermediate is treated with hydrochloric acid to form 1-(4-bromo-5-chlorothiophen-2-yl)methanamine hydrochloride as a white solid." ] } | |
CAS RN |
2639442-11-6 |
Molecular Formula |
C5H6BrCl2NS |
Molecular Weight |
263 |
Purity |
95 |
Origin of Product |
United States |
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